Cas no 424-89-5 (Pregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methyl-, (16a)-)

• Product Name: Pregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methyl-, (16a)-
• CAS No: 424-89-5
• MF: C₂₄H₃₁ClO₄
• MW: 418.953546762466
• CID: 330647
• PubChem ID: 20055456
• Update Time: 2025-04-19

Pregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methyl-, (16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,17-(acetyloxy)-6-chloro-16-methyl-, (16a)-
• (16α)-6-Chloro-16-methyl-3,20-dioxopregna-4,6-dien-17-yl acetate
• UNII-8OIJ6341W7
• 6-Chloro-17-hydroxy-16alpha-methylpregna-4,6-diene-3,20-dione acetate
• Clomegestone acetate (USAN)
• Clomegeston 17-O-acetat
• [(8R,9S,10R,13S,14S,16R,17R)-17-acetyl-6-chloro-10,13,16-trimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• SH-741
• D03550
• SH 741
• CHEMBL2104126
• PREGNA-4,6-DIENE-3,20-DIONE, 17-(ACETYLOXY)-6-CHLORO-16-METHYL-, (16.ALPHA.)-
• DTXSID40962456
• Q27270822
• CLOMEGESTONE ACETATE
• 8OIJ6341W7
• SCHEMBL281970
• Clomegestone acetate [USAN]
• 424-89-5
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-chloro-16-methyl-, (16alpha)-
• 6-Chloro-17-acetoxy-16alpha-methylpregna-4,6-diene-3,20-dione

• Inchi： 1S/C24H31ClO4/c1-13-10-19-17-12-21(25)20-11-16(28)6-8-22(20,4)18(17)7-9-23(19,5)24(13,14(2)26)29-15(3)27/h11-13,17-19H,6-10H2,1-5H3/t13-,17-,18+,19+,22-,23+,24+/m1/s1
• InChI Key： WWSKHPDYSWDMNC-YRNSVOBJSA-N
• SMILES： ClC1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)([C@H](C)C[C@H]3[C@@H]2C=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 418.19123
• Monoisotopic Mass: 418.1910872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives